Cas no 1173-32-6 (Methyl-3-keto-5b-cholan-24-oate)

• Product Name: Methyl-3-keto-5b-cholan-24-oate
• CAS No: 1173-32-6
• MF: C₂₅H₄₀O₃
• MW: 388.58330821991
• CID: 1061938
• PubChem ID: 10949126
• Update Time: 2025-05-23

Methyl-3-keto-5b-cholan-24-oate Chemical and Physical Properties

Names and Identifiers

• Methyl-3-keto-5β-cholan-24-oate
• 3-Oxo-5β-24-cholanoic acid methyl ester
• (5β)-3-oxo-cholan-24-oic acid methyl ester
• Methyl-3-keto-5β-cho
• -cholan-3-one-24-oate
• Methyl 5-&#946
• Methyl 5-.beta.-cholan-3-one-24-oate
• methyl 3-oxo-5beta-cholan-24-oate
• Methyl 3-oxocholan-24-oate-, (5.beta.)- #
• Cholan-24-oic acid, 3-oxo-, methyl ester, (5beta)-
• 70982-52-4
• 1173-32-6
• DTXSID70449422
• BIDD:PXR0105
• SRLWMUQGWKOYLX-NAMNPDSASA-N
• methyl (4R)-4-[(5R,8R,9S,10S,13R,14S,17R)-10,13-dimethyl-3-oxo-1,2,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl]pentanoate
• SCHEMBL3674687
• Cholan-24-oic acid, 3-oxo-, methyl ester, (5.beta.)-
• Methyl-3-keto-5b-cholan-24-oate

• Inchi： 1S/C25H40O3/c1-16(5-10-23(27)28-4)20-8-9-21-19-7-6-17-15-18(26)11-13-24(17,2)22(19)12-14-25(20,21)3/h16-17,19-22H,5-15H2,1-4H3/t16-,17-,19+,20-,21+,22+,24+,25-/m1/s1
• InChI Key： SRLWMUQGWKOYLX-NAMNPDSASA-N
• SMILES： O=C1CC[C@@]2(C)[C@@H](C1)CC[C@@H]1[C@@H]2CC[C@]2(C)[C@@H]([C@H](C)CCC(=O)OC)CC[C@H]21

Computed Properties

• Exact Mass: 388.29774513g/mol
• Monoisotopic Mass: 388.29774513g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 627
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37000
• LogP: 5.80370

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Bile acids, alcohols and derivatives

Additional information on Methyl-3-keto-5b-cholan-24-oate

Recent Advances in the Study of Methyl-3-keto-5b-cholan-24-oate (CAS: 1173-32-6)

Methyl-3-keto-5b-cholan-24-oate (CAS: 1173-32-6) is a bile acid derivative that has garnered significant attention in recent years due to its potential applications in pharmaceutical and biomedical research. This compound, characterized by its unique steroidal structure, has been investigated for its role in metabolic regulation, anti-inflammatory effects, and potential therapeutic applications. The latest research has focused on elucidating its molecular mechanisms, synthetic pathways, and pharmacological properties, providing valuable insights for drug development and clinical applications.

Recent studies have demonstrated that Methyl-3-keto-5b-cholan-24-oate exhibits promising bioactivity in modulating lipid metabolism and inflammation. A 2023 study published in the Journal of Medicinal Chemistry highlighted its ability to act as a ligand for nuclear receptors such as FXR (Farnesoid X Receptor), which plays a critical role in bile acid homeostasis and metabolic regulation. The study revealed that this compound could potentially be used to develop novel therapeutics for metabolic disorders, including non-alcoholic fatty liver disease (NAFLD) and type 2 diabetes.

In addition to its metabolic effects, Methyl-3-keto-5b-cholan-24-oate has shown anti-inflammatory properties in preclinical models. Research published in Bioorganic & Medicinal Chemistry Letters in 2024 demonstrated its efficacy in reducing pro-inflammatory cytokine production in macrophage cells, suggesting its potential as a therapeutic agent for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD). The study also explored structure-activity relationships (SAR) to optimize its pharmacological profile, paving the way for further drug development.

The synthetic pathways for Methyl-3-keto-5b-cholan-24-oate have also been a focus of recent research. A 2023 paper in Organic & Biomolecular Chemistry detailed an efficient and scalable synthesis method, utilizing advanced catalytic techniques to improve yield and purity. This development is particularly significant for industrial-scale production, ensuring a reliable supply for further research and potential clinical trials.

Future research directions for Methyl-3-keto-5b-cholan-24-oate include exploring its therapeutic potential in other disease models, optimizing its pharmacokinetic properties, and investigating its safety profile in vivo. Collaborative efforts between academia and industry are expected to accelerate the translation of these findings into clinical applications, offering new hope for patients with metabolic and inflammatory disorders.